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Compound of Interest

Compound Name: Ethanol

Cat. No.: B145695

For decades, 70% ethanol has been a staple in laboratory and healthcare settings for surface
disinfection. Its broad-spectrum antimicrobial activity, rapid action, and ease of use have made
it a go-to solution for maintaining aseptic conditions. This guide provides a comprehensive
overview of the efficacy of 70% ethanol as a surface disinfectant, supported by experimental
data and comparisons with other common disinfectant alternatives. It is intended for
researchers, scientists, and drug development professionals who rely on effective disinfection
protocols to ensure the integrity of their work.

Mechanism of Action

The primary mechanism by which ethanol exerts its antimicrobial effect is through the
denaturation of proteins and lipids.[1][2] In the presence of water, ethanol penetrates the cell
walls of microorganisms and disrupts the tertiary structure of cellular proteins, leading to
coagulation and cell lysis.[1][3] This process effectively inactivates essential enzymes and
structural proteins, resulting in microbial death.[2] The presence of water is crucial for this
activity, as absolute ethanol causes rapid surface protein coagulation that can prevent its
penetration into the cell.[2][3]
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Caption: Mechanism of 70% ethanol disinfection.

Antimicrobial Efficacy of 70% Ethanol

The effectiveness of 70% ethanol varies across different types of microorganisms and is
significantly influenced by the required contact time.

Bactericidal Activity

Ethanol at concentrations between 60% and 90% is rapidly bactericidal against vegetative
forms of bacteria.[4][5] A 70% solution is generally considered optimal for surface disinfection.
[5] Studies have shown that 70% ethanol can achieve a significant reduction in bacterial load
on surfaces within a short contact time. For instance, one study demonstrated that 70%
ethanol effectively reduces the concentration of surface bacteria by 8 to 11 times after 2, 5,
and 10 minutes of sterilization.[6] Another study showed a six-logarithm reduction of Serratia
marcescens on a contaminated surface.[7]
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Target
< . Concentration  Contact Time Log Reduction Reference
Organism

Staphylococcus
50% <10 seconds

[3]

aureus

Serratia e
70% (w/v) Not specified ~6 [7]
marcescens

Surface Bacteria
(Bacillus spp.,
Staphylococcus ) 8-11 fold
70% 2,5, 10 mins ) [6]
spp., reduction

Pseudomonas
spp.)

Methicillin-
resistant

70% 30 seconds <55 [8]
Staphylococcus

aureus (MRSA)

Carbapenem-
resistant

o ) 70% 30 seconds <55 [8]
Escherichia coli

(CRE)

Vancomycin-
resistant

70% 30 seconds <55 [8]
Enterococcus

(VRE)

Virucidal Activity

The virucidal activity of ethanol is most pronounced against enveloped viruses.[1]
Concentrations of 60%—80% are potent against lipophilic viruses such as herpes, vaccinia, and
influenza viruses.[1] Ethanol at 80% has been shown to be highly effective against 21 tested
enveloped viruses within 30 seconds.[9] Its efficacy against non-enveloped viruses is more
variable. While it is effective against many hydrophilic viruses like adenovirus, enterovirus, and
rhinovirus, some, like hepatitis A virus and poliovirus, are more resistant.[1][9]
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. Concentrati Contact Log
Target Virus Type . . Reference
on Time Reduction
Enveloped
Viruses (e.g.,
Enveloped 70% 30 seconds >4.8 [10]
Influenza A,
Zika)
o Non- ]
Rhinovirus-14 70% 5 minutes ~0.5 [10]
enveloped
Enterovirus- Non- ] ~-0.25 (no
70% 5 minutes ] [10]
71 enveloped reduction)
Adenovirus Non- Sufficient
70-90% 30 seconds ) o [9]
type 5 enveloped inactivation
Murine Non- Sufficient
) 70-90% 30 seconds ) o 9]
norovirus enveloped inactivation
Fungicidal Activity

The fungicidal properties of 70% ethanol have been demonstrated against a range of fungi.
One study found that a 70% ethanol solution exhibited fungicidal properties against four out of
five tested fungal species, including Aspergillus niger and Penicillium chrysogenum.[11]
However, some studies suggest that its effectiveness can be limited against certain airborne
fungal genera.[12]
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Target Organism Concentration Efficacy Reference

Aspergillus niger,

Cladosporium

cladosporioides,

Penicillium 70% Fungicidal [11]
chrysogenum,

Penicillium

corylophilum

Common airborne _
70% Ineffective [12]
fungal genera

Sporicidal Activity

A significant limitation of ethanol-based disinfectants is their lack of sporicidal activity under
normal conditions.[4][13] Bacterial spores are highly resistant to ethanol.[6] However, research
has shown that the sporicidal activity of 70% ethanol can be induced under altered physical
and chemical conditions, such as acidification (pH <2.0 or >11) or increased temperature.[14]
[15] For instance, at a pH of 1.5, a significant reduction in C. difficile and B. subtilis spores was
observed after a 5-minute exposure to 70% ethanol.[16]

Target . . .
. Conditions Contact Time Log Reduction Reference
Organism
Clostridium 70% Ethanol, pH ]
o 5 minutes =2 [14]
difficile spores <2.0o0r>11

Bacillus subtilis 70% Ethanol, pH

5 minutes >4 [14]
spores 1.5, 80°C
Clostridium 70% Ethanol, pH ]
o 5 minutes ~5 [16]
difficile spores 0.8

Experimental Protocols

Standardized methods are crucial for evaluating the efficacy of surface disinfectants. A
common approach involves carrier tests, where a surface is inoculated with a specific
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microorganism, treated with the disinfectant for a set contact time, and then assessed for the
reduction in viable organisms.

General Experimental Workflow for Surface Disinfectant
Efficacy Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. cleanroom.contecinc.com [cleanroom.contecinc.com]

¢ 2. nbinno.com [nbinno.com]

¢ 3. Why Is 70% the Most Effective Concentration of Ethanol for Disinfection [origin.bg]

e 4. Chemical Disinfectants | Infection Control | CDC [cdc.gov]

¢ 5. getlabtest.com [getlabtest.com]

e 6. cabidigitallibrary.org [cabidigitallibrary.org]

e 7. scielo.br [scielo.br]

¢ 8. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

o 9. Efficacy of ethanol against viruses in hand disinfection - PMC [pmc.ncbi.nlm.nih.gov]

¢ 10. digitalcommons.usu.edu [digitalcommons.usu.edu]
e 11. researchgate.net [researchgate.net]

e 12. An Evaluation of Antifungal Agents for the Treatment of Fungal Contamination in Indoor
Air Environments - PMC [pmc.ncbi.nim.nih.gov]

e 13. legionella.com [legionella.com]

e 14. Unlocking the Sporicidal Potential of Ethanol: Induced Sporicidal Activity of Ethanol
against Clostridium difficile and Bacillus Spores under Altered Physical and Chemical
Conditions - PMC [pmc.ncbi.nlm.nih.gov]

e 15. journals.plos.org [journals.plos.org]
e 16. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

 To cite this document: BenchChem. [Validating the Efficacy of 70% Ethanol as a Surface
Disinfectant: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145695#validating-the-efficacy-of-70-ethanol-as-a-
surface-disinfectant]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b145695?utm_src=pdf-custom-synthesis
https://cleanroom.contecinc.com/resource/alcohols-for-use-as-an-antimicrobial-agent
https://www.nbinno.com/article/active-pharmaceutical-ingredients-apis/science-disinfection-ethanol-kills-microbes
https://origin.bg/2020/04/16/why-is-70-the-most-effective-concentration-of-denatured-ethanol-for-disinfection/
https://www.cdc.gov/infection-control/hcp/disinfection-sterilization/chemical-disinfectants.html
https://www.getlabtest.com/news/post/how-alcohol-kills-bacteria-disinfection
https://www.cabidigitallibrary.org/doi/pdf/10.5555/20220292827
https://www.scielo.br/j/rlae/a/CfZMMxxqFn6mgd74MK8m8Sh/?format=pdf&lang=en
https://pdfs.semanticscholar.org/0736/a4033d9f9c076d21060b870e0e123b8c13bf.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7132458/
https://digitalcommons.usu.edu/cgi/viewcontent.cgi?article=1153&context=biology_posters
https://www.researchgate.net/publication/299633693_Ethanol_as_an_antifungal_treatment_for_paper_short-term_and_long-term_effects
https://pmc.ncbi.nlm.nih.gov/articles/PMC4483703/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4483703/
https://legionella.com/uncategorized/2017-5-19-70-ipa-or-ethanol-disinfectant-for-bsc-work/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4503543/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4503543/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4503543/
https://journals.plos.org/plosone/article/figures?id=10.1371/journal.pone.0132805
https://pdfs.semanticscholar.org/c348/3797068381a755dcd0fe2f85535c1bde6d27.pdf
https://www.benchchem.com/product/b145695#validating-the-efficacy-of-70-ethanol-as-a-surface-disinfectant
https://www.benchchem.com/product/b145695#validating-the-efficacy-of-70-ethanol-as-a-surface-disinfectant
https://www.benchchem.com/product/b145695#validating-the-efficacy-of-70-ethanol-as-a-surface-disinfectant
https://www.benchchem.com/product/b145695#validating-the-efficacy-of-70-ethanol-as-a-surface-disinfectant
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145695?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145695?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

